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Compound of Interest

Compound Name: MTC420

Cat. No.: B13431993

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive guide for the preparation of MTC420 stock

solutions for various in vitro and in vivo experimental applications. The following protocols have

been developed to ensure the consistent and reliable preparation of MTC420 for use in

research settings. Due to the limited publicly available information for a compound specifically

designated as "MTC420," this document leverages general best practices for handling and

preparing chemical compounds for biological research. The quantitative data provided is based

on the closely related compound, oxidized factor 420-0. Researchers should independently

verify the specific properties of their MTC420 compound.

MTC420: Summary of Properties
A summary of the key quantitative data for a related compound, oxidized factor 420-0, is

presented in the table below. This information should be used as a guideline and may need to

be adjusted based on the specific batch and formulation of MTC420 being used.
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Property Value Source

Chemical Formula C19H19N3O12P [1]

Molecular Weight 512.35 g/mol [1]

Monoisotopic Mass 515.094109697 Daltons [1]

Log P -2.0 [1]

Topological Polar Surface Area 244.0 Å² [1]

Standard Gibbs Free Energy

of Formation
-295.42725 kcal/mol [1]

Experimental Protocols
1. Preparation of a 10 mM MTC420 Stock Solution in an Aqueous Buffer

This protocol describes the preparation of a 10 mM stock solution of MTC420. The choice of

buffer may vary depending on the specific experimental requirements.

Materials:

MTC420 powder

Phosphate-buffered saline (PBS), pH 7.4, sterile

Sterile, conical centrifuge tubes (15 mL and 50 mL)

Sterile, disposable filter sterilization unit (0.22 µm pore size)

Analytical balance

Vortex mixer

Magnetic stirrer and stir bar (optional)

Sterile serological pipettes and pipette aid
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Micropipettes and sterile filter tips

Procedure:

Calculate the required mass of MTC420:

To prepare 10 mL of a 10 mM stock solution, use the following calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.010 L x 512.35 g/mol = 0.051235 g

Therefore, weigh out 51.24 mg of MTC420 powder.

Dissolution:

Carefully weigh 51.24 mg of MTC420 powder and transfer it to a 15 mL sterile conical

tube.

Add a small volume of sterile PBS (e.g., 2-3 mL) to the tube.

Gently vortex the tube to wet the powder.

Add the remaining volume of PBS to bring the total volume to 10 mL.

Vortex the solution thoroughly until the MTC420 is completely dissolved. A magnetic stirrer

can be used for gentle agitation if needed. Visually inspect the solution to ensure there are

no undissolved particles.

Sterilization:

To ensure the sterility of the stock solution, filter it through a 0.22 µm sterile filter unit into a

fresh, sterile 15 mL conical tube.[2]

Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 100 µL or 500 µL)

in sterile microcentrifuge tubes. This minimizes contamination and degradation from
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repeated freeze-thaw cycles.

Label each aliquot clearly with the compound name (MTC420), concentration (10 mM),

date of preparation, and your initials.

Store the aliquots at -20°C or -80°C for long-term storage. Refer to the manufacturer's

instructions for specific storage temperature and stability information.

2. Preparation of MTC420 Stock Solution in an Organic Solvent

For compounds with poor aqueous solubility, an organic solvent such as Dimethyl Sulfoxide

(DMSO) is commonly used.

Materials:

MTC420 powder

Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

Sterile, conical centrifuge tubes (15 mL)

Analytical balance

Vortex mixer

Micropipettes and sterile filter tips

Procedure:

Calculate the required mass of MTC420:

Follow the same calculation as in the aqueous protocol. For a 10 mM stock in 10 mL of

DMSO, you will need 51.24 mg of MTC420.

Dissolution:

Weigh 51.24 mg of MTC420 and transfer it to a sterile 15 mL conical tube.

Add 10 mL of sterile DMSO to the tube.
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Vortex the solution vigorously until the MTC420 is completely dissolved. Gentle warming in

a water bath (e.g., to 37°C) may aid in dissolution, but be cautious of potential compound

degradation at higher temperatures.

Aliquoting and Storage:

Dispense the stock solution into sterile, single-use aliquots in appropriate tubes (e.g.,

cryovials).

Label each aliquot clearly.

Store the DMSO stock solutions at -20°C or -80°C. DMSO has a high freezing point

(~19°C), so solutions will be frozen at these temperatures.

Important Considerations:

Solubility Testing: Before preparing a large volume of stock solution, it is advisable to perform

a small-scale solubility test to determine the optimal solvent and maximum achievable

concentration.

Final Concentration of Solvent: When using a DMSO stock solution in cell-based assays,

ensure that the final concentration of DMSO in the culture medium is low (typically <0.5%) to

avoid solvent-induced toxicity.

Safety Precautions: Always wear appropriate personal protective equipment (PPE), including

gloves, a lab coat, and safety glasses, when handling chemical compounds and solvents.

Work in a well-ventilated area or a chemical fume hood.

Signaling Pathway and Experimental Workflow
Mammalian Target of Rapamycin (mTOR) Signaling Pathway

The mTOR signaling pathway is a crucial regulator of cell growth, proliferation, metabolism,

and survival.[3][4][5] It integrates signals from growth factors, nutrients, and cellular energy

status.[3][5] The pathway is centered around two distinct protein complexes, mTORC1 and

mTORC2.[4][6] Dysregulation of the mTOR pathway is implicated in various diseases, including

cancer and metabolic disorders.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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